![molecular formula C21H14F4N4OS B3401084 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 1040673-93-5](/img/structure/B3401084.png)
2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
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Description
This compound is a complex organic molecule with the molecular formula C26H19FN4O2S . It is part of the pyrazolo[1,5-a]pyrazin family of compounds, which are known for their significant photophysical properties .
Synthesis Analysis
The synthesis of this compound and its derivatives has been widely studied . Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold . These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds .Molecular Structure Analysis
The molecular structure of this compound is quite complex, with a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Future Directions
The future directions for research on this compound and its derivatives are likely to involve further exploration of their synthetic methodologies, functionalization, and potential applications . The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core .
properties
CAS RN |
1040673-93-5 |
---|---|
Molecular Formula |
C21H14F4N4OS |
Molecular Weight |
446.4 g/mol |
IUPAC Name |
2-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide |
InChI |
InChI=1S/C21H14F4N4OS/c22-14-7-5-13(6-8-14)17-11-18-20(26-9-10-29(18)28-17)31-12-19(30)27-16-4-2-1-3-15(16)21(23,24)25/h1-11H,12H2,(H,27,30) |
InChI Key |
OONUHIQHFCCYCS-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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